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Compound of Interest

Compound Name: 6-nitroquinazolin-4(3H)-one

Cat. No.: B117970 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical waste is a cornerstone of a safe and compliant laboratory

environment. This guide provides crucial, immediate safety and logistical information for the

proper disposal of 6-nitroquinazolin-4(3H)-one, a compound that necessitates careful

handling due to its potential hazards. Adherence to these protocols is paramount for personnel

safety and environmental stewardship.

Immediate Safety and Hazard Summary
6-nitroquinazolin-4(3H)-one is classified as a hazardous substance. Based on available

safety data sheets, it presents several potential hazards. Therefore, treating this compound and

any materials contaminated with it as hazardous waste is mandatory.

Hazard Profile of 6-nitroquinazolin-4(3H)-one:
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Hazard Statement GHS Classification
Precautionary Statement
Examples

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P301+P317: IF SWALLOWED:

Get medical help.

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

P302+P352: IF ON SKIN:

Wash with plenty of water.

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H332: Harmful if inhaled
Acute toxicity, Inhalation

(Category 4)

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

This data is compiled from available safety information for 6-nitroquinazolin-4(3H)-one.[1]

Always refer to the specific Safety Data Sheet (SDS) for the material you are handling.

Operational Plan for Waste Management
The universally recommended method for the disposal of 6-nitroquinazolin-4(3H)-one is

through a licensed and approved hazardous waste disposal company.[2][3] All materials

contaminated with this compound must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of 6-
nitroquinazolin-4(3H)-one and associated contaminated materials.
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1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is

imperative to wear appropriate personal protective equipment:

Gloves: Chemical-resistant gloves, such as nitrile.

Eye Protection: Safety goggles or a face shield.

Body Protection: A laboratory coat.[2]

2. Waste Segregation and Containerization: Proper segregation and containment are critical to

prevent accidental reactions and ensure safe disposal.

Solid Waste: Collect any surplus or expired 6-nitroquinazolin-4(3H)-one in a designated,

clearly labeled hazardous waste container. The container must be robust, chemically

resistant, and have a secure lid.

Liquid Waste: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[2]

Contaminated Materials: Any items such as pipette tips, gloves, and vials that have come

into contact with 6-nitroquinazolin-4(3H)-one must also be disposed of as hazardous waste

in the designated solid waste container.[3]

3. Labeling of Hazardous Waste Containers: Accurate and clear labeling of waste containers is

a regulatory requirement and essential for safety. Each container must be clearly labeled with:

The words "Hazardous Waste".[4]

The full chemical name: "6-nitroquinazolin-4(3H)-one".

The associated hazards (e.g., "Irritant," "Toxic").[2][4]

The date when waste was first added to the container (accumulation start date).[2]

4. Storage of Hazardous Waste: Designated storage areas for hazardous waste are crucial for

maintaining a safe laboratory environment.
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Store hazardous waste containers in a designated, well-ventilated, and secure satellite

accumulation area.[4][5]

The storage area should be at or near the point of generation.[5]

Ensure that the waste is segregated from incompatible materials, such as strong oxidizing

agents.[6][7]

Secondary containment must be used for liquid hazardous waste to prevent the spread of

material in case of a leak.[6][7][8]

5. Arranging for Disposal: The final step is to coordinate with the appropriate personnel for the

removal and disposal of the hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup of the waste.[2][3]

Provide the disposal company with the Safety Data Sheet (SDS) for 6-nitroquinazolin-
4(3H)-one.[2]

The preferred method of disposal for organic compounds of this nature is typically

incineration by a licensed facility.[3][9]

Important Considerations:

Waste Minimization: Whenever possible, practices should be adopted to minimize the

generation of chemical waste. This includes ordering only the necessary quantities of

chemicals and reducing the scale of experiments.[5]

Empty Containers: Empty containers of 6-nitroquinazolin-4(3H)-one may need to be triple-

rinsed with a suitable solvent before being disposed of as non-hazardous waste. The rinsate

from this process must be collected and disposed of as hazardous liquid waste.[2][7] Always

check with your institution's EHS for specific guidance on container disposal.

Spill Cleanup: Any materials used to clean up a spill of 6-nitroquinazolin-4(3H)-one must

also be treated as hazardous waste.[6][7][8]
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of 6-nitroquinazolin-4(3H)-one.
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Step 1: Personal Protective Equipment

Step 2: Segregation & Containerization

Step 3: Labeling

Step 4: Storage

Step 5: Disposal Arrangement

Start: Have 6-nitroquinazolin-4(3H)-one
for disposal

Is the material intended for disposal?

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Yes

End: Waste properly managed

No

Determine waste type

Solid Waste:
Collect in a labeled, sealed,

chemically resistant container.

Solid

Liquid Waste:
Collect in a labeled, sealed,

compatible liquid waste container.

Liquid

Contaminated Materials:
Treat as solid hazardous waste.

Contaminated
Materials

Label container with:
- 'Hazardous Waste'

- '6-nitroquinazolin-4(3H)-one'
- Associated Hazards

- Accumulation Start Date

Store in a designated, secure,
and well-ventilated

satellite accumulation area.
Use secondary containment for liquids.

Contact institution's EHS or
 a licensed hazardous waste

disposal company.

Provide Safety Data Sheet (SDS)
to the disposal company.

Arrange for waste pickup.

Click to download full resolution via product page

Caption: Disposal workflow for 6-nitroquinazolin-4(3H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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